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Compound of Interest

Compound Name: Sp-8-Br-cAMPS

Cat. No.: B15621825

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation and use of Sp-8-Br-cAMPS, a potent and

metabolically stable activator of cAMP-dependent protein kinase (PKA).

Introduction
Sp-8-Br-cAMPS (8-Bromoadenosine-3',5'-cyclic monophosphorothioate, Sp-isomer) is a cell-

permeable analog of cyclic adenosine monophosphate (cAMP) widely used in cell biology and

pharmacology to investigate cAMP-mediated signaling pathways. Its key features include

resistance to hydrolysis by phosphodiesterases (PDEs), the enzymes that degrade cAMP, and

enhanced lipophilicity compared to cAMP, allowing for efficient penetration of cell membranes.

[1][2][3] These properties ensure a more sustained and stable activation of PKA, making it an

invaluable tool for studying the downstream effects of PKA activation.[4]

Mechanism of Action
Sp-8-Br-cAMPS is a potent agonist for PKA, with a reported EC50 of 360 nM.[5][6] It mimics

the action of endogenous cAMP by binding to the regulatory subunits of the PKA holoenzyme.

This binding induces a conformational change, leading to the dissociation of the active catalytic

subunits. These catalytic subunits are then free to phosphorylate target substrate proteins on
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serine and threonine residues, initiating a cascade of downstream cellular responses. The

phosphorothioate modification in Sp-8-Br-cAMPS makes it resistant to degradation by PDEs,

leading to prolonged PKA activation.[4]
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PKA signaling pathway activated by Sp-8-Br-cAMPS.

Quantitative Data Summary
The following table summarizes the key quantitative data for Sp-8-Br-cAMPS (sodium salt).
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀BrN₅O₅PS • Na [7]

Molecular Weight 446.2 g/mol [7]

Purity ≥98% (HPLC) [1][7]

Appearance Crystalline solid [7]

EC₅₀ for PKA activation 360 nM [5][6]

Solubility

   Water Soluble [1]

   PBS (pH 7.2) 10 mg/mL [7]

   DMSO 25 mg/mL [7]

   DMF 30 mg/mL [7]

   Ethanol 0.5 mg/mL [7]

Storage

   Solid -20°C (for ≥ 4 years) [7]

   Stock Solution -20°C or -80°C (aliquoted) [4]

Experimental Protocol: Preparation of Sp-8-Br-
cAMPS Stock Solution
This protocol provides a step-by-step guide for the preparation of a stock solution of Sp-8-Br-
cAMPS. It is crucial to use high-purity water and solvents to ensure the stability and activity of

the compound.

Materials
Sp-8-Br-cAMPS, sodium salt (powder)

Anhydrous DMSO or sterile, nuclease-free water
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Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Procedure
Determine the Desired Stock Concentration and Volume: Based on your experimental

needs, calculate the required mass of Sp-8-Br-cAMPS. A common stock concentration

range is 10-50 mM in DMSO.[4] For aqueous solutions, a lower concentration may be

necessary depending on the specific buffer.

Aliquot the Sp-8-Br-cAMPS Powder: Before opening the vial, briefly centrifuge it to ensure

all the powder is at the bottom. Weigh the desired amount of Sp-8-Br-cAMPS in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of the appropriate solvent (e.g., anhydrous

DMSO or sterile water) to the microcentrifuge tube containing the Sp-8-Br-cAMPS powder.

Dissolution:

Vortexing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.[2]

Sonication/Warming (Optional): If the compound does not fully dissolve, a brief sonication

or gentle warming in a 37°C water bath can be used to aid dissolution.[8] Avoid excessive

heating.

Aliquotting and Storage:

Once the Sp-8-Br-cAMPS is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes. This is critical to avoid repeated freeze-

thaw cycles which can degrade the compound.[8]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[8][9] Protect the solution from light.[8]

Working Solution Preparation
On the day of the experiment, thaw a single aliquot of the Sp-8-Br-cAMPS stock solution.

Dilute the stock solution to the desired final working concentration in your cell culture medium

or experimental buffer. It is recommended to perform a dose-response experiment to determine

the optimal concentration for your specific cell type and experimental endpoint, with a typical

starting range of 1-100 µM.[4]
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Workflow for preparing Sp-8-Br-cAMPS stock solution.
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Important Considerations
Cell-Permeable Prodrug: For experiments requiring enhanced cell permeability, consider

using Sp-8-Br-cAMPS-AM. This acetoxymethyl (AM) ester form is a membrane-permeant

precursor that is converted to the active Sp-8-Br-cAMPS by intracellular esterases.[10]

Vehicle Control: When using a DMSO stock solution, it is essential to include a vehicle

control in your experiments. This control should contain the same final concentration of

DMSO as the highest concentration of Sp-8-Br-cAMPS used.[4]

Quality Control: Always use high-quality reagents and follow aseptic techniques to prevent

contamination of your stock and working solutions. The purity of Sp-8-Br-cAMPS should be

≥98%.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparing Sp-8-Br-
cAMPS Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621825/docs#application-notes-and-protocols-
preparing-sp-8-br-camps-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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